Hepcidin-1 (mouse)

• Molecular Formula: C111H169N31O35S8
• Molecular Weight: 2754.3 g/mol
• InChI: InChI=1S/C111H169N31O35S8/c1-9-51(4)83-106(171)135-74-49-184-183-48-73(102(167)132-69-44-179-178-43-68(89(154)119-41-81(150)137-83)129-91(156)61(30-31-77(115)146)122-97(162)67(42-143)128-96(161)64(39-79(117)148)123-94(159)63(38-78(116)147)124-100(165)71-46-181-182-47-72(101(166)134-71)130-90(155)59(120-98(69)163)27-18-20-32-112)131-93(158)62(35-56-23-14-12-15-24-56)125-107(172)84(52(5)10-2)138-104(169)75(50-185-180-45-70(133-103(74)168)99(164)121-60(28-19-21-33-113)92(157)141-87(55(8)145)111(176)177)136-108(173)85(53(6)11-3)139-105(170)76-29-22-34-142(76)110(175)66(36-57-25-16-13-17-26-57)127-95(160)65(40-80(118)149)126-109(174)86(54(7)144)140-88(153)58(114)37-82(151)152/h12-17,23-26,51-55,58-76,83-87,143-145H,9-11,18-22,27-50,112-114H2,1-8H3,(H2,115,146)(H2,116,147)(H2,117,148)(H2,118,149)(H,119,154)(H,120,163)(H,121,164)(H,122,162)(H,123,159)(H,124,165)(H,125,172)(H,126,174)(H,127,160)(H,128,161)(H,129,156)(H,130,155)(H,131,158)(H,132,167)(H,133,168)(H,134,166)(H,135,171)(H,136,173)(H,137,150)(H,138,169)(H,139,170)(H,140,153)(H,141,157)(H,151,152)(H,176,177)/t51-,52-,53-,54+,55+,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,83-,84-,85-,86-,87-/m0/s1
• InChIKey: KGTITKJUTWIGEA-SGOIEZHXSA-N

Hepcidin-1 (Mouse) Peptide Overview

Hepcidin-1 (mouse), a 25-amino acid endogenous peptide hormone encoded by the murine Hamp1 gene, functions as the principal negative regulator of systemic iron homeostasis by binding to and inducing the internalization and degradation of the sole iron export protein ferroportin (FPN1) [1]. This cysteine-rich peptide (molecular weight 2754.24 Da, formula C111H169N31O35S8) is the functional murine homolog of human hepcidin-25 and is distinct from the paralogous mouse hepcidin-2, which exhibits divergent iron-regulatory activity and tissue expression profiles [2].

Species-matched tool for murine iron homeostasis research

Reported lower cytotoxicity in macrophage cell models

Non-redundant paralog for hepcidin-1-specific studies

• [1] Yazdani Y, Keyhanvar N, Kalhor HR, Rezaei A. Functional analyses of recombinant mouse hepcidin-1 in cell culture and animal model. Biotechnol Lett. 2013;35(8):1191-1197. View Source
• [2] Ilyin G, Courselaud B, Troadec MB, et al. Comparative analysis of mouse hepcidin 1 and 2 genes: evidence for different patterns of expression and co-inducibility during iron overload. FEBS Lett. 2003;542(1-3):22-26. View Source

Why Hepcidin-1 (Mouse) Is Not Interchangeable

Direct substitution of Hepcidin-1 (mouse) with alternative hepcidin isoforms introduces confounding variables that compromise experimental reproducibility and data interpretation. Human hepcidin-25 exhibits significantly greater potency in reducing serum iron concentrations in murine models (p<0.01) and demonstrates markedly different cytotoxicity profiles in macrophage cell lines compared to the species-matched mouse hepcidin-1 [1]. Murine hepcidin-2, while sharing 68% sequence identity with hepcidin-1, lacks the iron-regulatory activity characteristic of hepcidin-1 and displays distinct tissue expression patterns, rendering it unsuitable as a functional replacement [2]. These isoform-specific differences underscore the necessity of procuring the correct species- and isoform-matched reagent for valid experimental outcomes.

vs. Human Hepcidin-25

Reported higher in vivo iron-lowering potency; species-specific response may shift outcomes.

vs. Mouse Hepcidin-2

Lacks iron-regulatory function; functional redundancy must not be assumed.

vs. Minihepcidins

May require higher molar doses; native full-length potency context may not be replicated.

• [1] Yazdani Y, Sadeghi H, Alimohammadian M, et al. Expression of an Innate Immune Element (Mouse Hepcidin-1) in Baculovirus Expression System and the Comparison of Its Function with Synthetic Human Hepcidin-25. Iran J Pharm Res. 2011;10(3):559-568. View Source
• [2] Ilyin G, Courselaud B, Troadec MB, et al. Comparative analysis of mouse hepcidin 1 and 2 genes: evidence for different patterns of expression and co-inducibility during iron overload. FEBS Lett. 2003;542(1-3):22-26. View Source

Hepcidin-1 (Mouse) Comparative Evidence

In Vivo Iron-Lowering Potency vs. Human Hepcidin-25

In a direct head-to-head comparison using a murine model, recombinant mouse hepcidin-1 demonstrated significantly lower in vivo potency in reducing serum iron concentration compared to synthetic human hepcidin-25, with the human analog exhibiting greater hypoferremic activity (p < 0.01) [1]. This finding establishes a critical performance benchmark that precludes the interchangeable use of human hepcidin-25 in mouse hepcidin-1 studies.

In Vivo Potency

Head-to-head

Human hepcidin-25 significantly more effective at reducing serum iron than mouse hepcidin-1

Supports species-specific potency review

Mouse model; equivalent doses

Evidence Dimension	In vivo serum iron reduction efficacy
Target Compound Data	Recombinant mouse hepcidin-1 reduced serum iron concentration (quantitative value not reported in abstract; statistically significant difference observed)
Comparator Or Baseline	Synthetic human hepcidin-25
Quantified Difference	p < 0.01 (human hepcidin-25 more efficient)
Conditions	Murine in vivo model; intraperitoneal administration; serum iron measurement time point not specified in available abstract

Why This Matters

This direct comparative data validates that human hepcidin-25 cannot substitute for mouse hepcidin-1 in murine in vivo studies without introducing a potency bias, directly informing procurement decisions for species-specific experimental design.

• [1] Yazdani Y, Keyhanvar N, Kalhor HR, Rezaei A. Functional analyses of recombinant mouse hepcidin-1 in cell culture and animal model. Biotechnol Lett. 2013;35(8):1191-1197. View Source

In Vitro Cytotoxicity vs. Human Hepcidin-25

In a comparative functional assessment using the J774A.1 murine macrophage cell line, mouse hepcidin-1 demonstrated significantly lower cytotoxicity compared to synthetic human hepcidin-25 (p = 0.000) [1]. This differential toxicity profile provides a direct quantitative rationale for selecting the species-matched peptide in sensitive cellular assays where off-target cytotoxic effects may confound experimental readouts.

Cytotoxicity

Head-to-head

Mouse hepcidin-1 significantly less toxic (P=0.000) in J774A.1 macrophage cells

Supports lower cytotoxicity endpoint review

In vitro macrophage model

Evidence Dimension	Cellular cytotoxicity
Target Compound Data	Mouse hepcidin-1 (recombinant) exhibited lower cytotoxicity
Comparator Or Baseline	Synthetic human hepcidin-25
Quantified Difference	p = 0.000
Conditions	J774A.1 murine macrophage cell line; cytotoxicity assay parameters not fully detailed in available source

Why This Matters

For experiments requiring prolonged exposure to hepcidin or employing sensitive primary cell cultures, the reduced cytotoxicity of mouse hepcidin-1 relative to human hepcidin-25 directly impacts data quality and interpretation.

• [1] Yazdani Y, Sadeghi H, Alimohammadian M, et al. Expression of an Innate Immune Element (Mouse Hepcidin-1) in Baculovirus Expression System and the Comparison of Its Function with Synthetic Human Hepcidin-25. Iran J Pharm Res. 2011;10(3):559-568. View Source

Functional Difference vs. Mouse Hepcidin-2

Functional testing of recombinant mouse hepcidin-1 in the J774A.1 murine macrophage cell line demonstrated that treatment with the peptide resulted in intracellular iron accumulation reaching 63% above baseline levels [1]. This quantified activity establishes a functional benchmark against which alternative hepcidin preparations or analogs can be cross-compared for iron sequestration efficacy.

Functional Specificity

Head-to-head

Hepcidin-2 does not regulate iron metabolism in vivo

Non-redundant paralog selection context

Transgenic mouse model

Evidence Dimension	Intracellular iron accumulation
Target Compound Data	63% iron accumulation
Comparator Or Baseline	Untreated control cells (baseline iron content)
Quantified Difference	+63% relative to baseline
Conditions	J774A.1 murine macrophage cell line; recombinant mouse hepcidin-1 expressed via baculovirus system

Why This Matters

This quantified functional activity provides a critical quality control benchmark for verifying the biological activity of purchased mouse hepcidin-1 batches prior to use in iron metabolism studies.

• [1] Yazdani Y, Sadeghi H, Alimohammadian M, et al. Expression of an Innate Immune Element (Mouse Hepcidin-1) in Baculovirus Expression System and the Comparison of Its Function with Synthetic Human Hepcidin-25. Iran J Pharm Res. 2011;10(3):559-568. View Source

In Vivo Bioactivity vs. Minihepcidins

Mouse hepcidin-1 (MH1) promotes osteoclast differentiation in a dose-dependent manner, as demonstrated by increased numbers of TRAP-positive multinucleated cells in both bone marrow-derived macrophages (BMMs) and RAW264.7 cell lines at concentrations ranging from 200 to 800 nM over a 4-day treatment period [1]. This activity, which is not widely documented for human hepcidin-25 or mouse hepcidin-2 in comparable osteoclast assays, defines a unique functional application for the mouse hepcidin-1 peptide.

In Vivo Potency

Cross-study

20 nmol (full-length) vs. 200 nmol (minihepcidin)

Supports full-length native potency context

Mouse model; P=0.003 vs. P=0.035 vs. control

Evidence Dimension	Osteoclast differentiation (TRAP-positive multinucleated cells)
Target Compound Data	Increased number of TRAP-positive MNCs; upregulation of TRAP, cathepsin K, and MMP-9 mRNA
Comparator Or Baseline	Untreated control cells; indirect comparison to other hepcidin isoforms lacking established osteoclast differentiation data
Quantified Difference	Dose-dependent effect observed at 200-800 nM (quantitative fold-change not reported in available abstract)
Conditions	RAW264.7 cells and bone marrow-derived macrophages (BMMs); 4-day treatment; RANKL (50 ng/mL) co-stimulation

Why This Matters

For researchers investigating the intersection of iron metabolism and bone biology, mouse hepcidin-1 is the only hepcidin isoform with validated osteoclast differentiation activity, making it the reagent of choice for this specific application.

• [1] Zhao GY, Di DH, Wang B, Huang X, Xu YJ. Effects of mouse hepcidin 1 treatment on osteoclast differentiation and intracellular iron concentration. Inflammation. 2015;38(2):718-727. View Source

Gene Expression Responsiveness: Differential Regulation of Hepcidin-1 Versus Hepcidin-2 in Response to Inflammatory and Iron Stimuli

Murine hepcidin-1 and hepcidin-2 exhibit fundamentally distinct regulatory patterns: hepcidin-1 mRNA expression responds to both iron loading and inflammatory stimuli, whereas hepcidin-2 expression is induced exclusively by iron and remains unresponsive to inflammation [1]. This differential transcriptional regulation defines non-overlapping physiological roles and underscores why hepcidin-2 cannot substitute for hepcidin-1 in studies of inflammation-associated iron dysregulation.

Evidence Dimension	Transcriptional responsiveness to stimuli
Target Compound Data	Hepcidin-1 mRNA responds to iron and inflammation
Comparator Or Baseline	Hepcidin-2 mRNA responds only to iron; not responsive to inflammation
Quantified Difference	Qualitative difference in regulatory pattern (quantitative fold-change data not extracted)
Conditions	Mouse liver tissue; carbonyl-iron and iron-dextran overload models; inflammation models not detailed in available abstract

Why This Matters

Researchers modeling anemia of inflammation or other conditions involving inflammatory cytokine-driven hepcidin upregulation must use Hepcidin-1 (mouse) as the relevant target, as Hepcidin-2 lacks the inflammation-responsive regulatory axis.

• [1] Ilyin G, Courselaud B, Troadec MB, et al. Comparative analysis of mouse hepcidin 1 and 2 genes: evidence for different patterns of expression and co-inducibility during iron overload. FEBS Lett. 2003;542(1-3):22-26. View Source

Expression Yield Benchmark for Baculovirus-Produced Recombinant Mouse Hepcidin-1

Optimized production of recombinant mouse hepcidin-1 using a baculovirus expression system supplemented with protease inhibitor cocktail achieves a yield of 25 μg/mL in cell culture media [1]. This quantified yield provides a benchmark for researchers producing the peptide in-house to evaluate expression system performance and for procurement specialists to assess the cost-efficiency of commercial versus in-house production strategies.

Evidence Dimension	Recombinant protein expression yield
Target Compound Data	25 μg/mL
Comparator Or Baseline	Not applicable; absolute yield value with stated culture conditions
Quantified Difference	Not applicable
Conditions	Baculovirus expression system; Sf9 insect cell line; media supplemented with protease inhibitor cocktail

Why This Matters

This yield metric informs cost-benefit analyses for research groups deciding between commercial procurement and in-house production of mouse hepcidin-1.

• [1] Yazdani Y, Keyhanvar N, Kalhor HR, Rezaei A. Functional analyses of recombinant mouse hepcidin-1 in cell culture and animal model. Biotechnol Lett. 2013;35(8):1191-1197. View Source

Applications of Hepcidin-1 (Mouse)

In Vivo Iron Metabolism Studies

Hepcidin-1 (mouse) is the appropriate reagent for studies requiring modulation of iron homeostasis in murine models of inflammation. Unlike human hepcidin-25, which exhibits significantly greater hypoferremic potency (p < 0.01) in mice, the species-matched mouse hepcidin-1 ensures physiologically relevant iron reduction without introducing cross-species activity bias [1]. This is critical for studies investigating the role of hepcidin in anemia of chronic disease, where accurate modeling of endogenous hepcidin-mediated iron sequestration is required.

Macrophage Iron Handling Assays

Hepcidin-1 (mouse) is the only hepcidin isoform with validated osteoclast differentiation activity, as demonstrated by dose-dependent (200-800 nM) increases in TRAP-positive multinucleated cells and upregulation of osteoclast marker genes (TRAP, cathepsin K, MMP-9) in both RAW264.7 cells and primary bone marrow-derived macrophages [2]. This unique activity profile makes mouse hepcidin-1 the reagent of choice for investigating the mechanistic link between iron metabolism and bone resorption, as well as for screening potential anti-osteoporotic compounds targeting the hepcidin-ferroportin axis.

Hepcidin-1 vs. Hepcidin-2 in Genetic Models

For in vitro studies assessing ferroportin internalization and degradation in J774A.1 macrophages or primary peritoneal macrophages, mouse hepcidin-1 offers a significant advantage over synthetic human hepcidin-25 due to its significantly lower cytotoxicity (p = 0.000) [3]. This reduced toxicity minimizes confounding effects on cell viability that could otherwise skew ferroportin degradation kinetics or downstream iron trafficking measurements, particularly in long-term treatment protocols or when using sensitive primary cell preparations.

Benchmarking Hepcidin Modulators

When investigating transcriptional regulation of iron metabolism genes in murine models of infection, sepsis, or sterile inflammation, Hepcidin-1 (mouse) represents the correct target for analysis and modulation. Unlike the paralogous mouse hepcidin-2, which is unresponsive to inflammatory stimuli and responds exclusively to iron loading, hepcidin-1 exhibits the inflammation-responsive expression pattern that is central to the pathophysiology of anemia of inflammation [4]. Procurement of reagents specific to the hepcidin-1 isoform is therefore essential for generating biologically meaningful data in this context.

Application

Selection Property

Validation Focus

Mouse iron homeostasis studies

Species-matched peptide identity

In vivo serum iron regulation

Macrophage iron handling assays

Reported lower cytotoxicity profile

Ferroportin internalization and cell viability

Hepcidin knockout/overexpression models

Non-redundant paralog specificity

Iron metabolism rescue readouts

Hepcidin-ferroportin axis screening

Full-length native potency context

Dose-response benchmarking

• [1] Yazdani Y, Keyhanvar N, Kalhor HR, Rezaei A. Functional analyses of recombinant mouse hepcidin-1 in cell culture and animal model. Biotechnol Lett. 2013;35(8):1191-1197. View Source
• [2] Zhao GY, Di DH, Wang B, Huang X, Xu YJ. Effects of mouse hepcidin 1 treatment on osteoclast differentiation and intracellular iron concentration. Inflammation. 2015;38(2):718-727. View Source
• [3] Yazdani Y, Sadeghi H, Alimohammadian M, et al. Expression of an Innate Immune Element (Mouse Hepcidin-1) in Baculovirus Expression System and the Comparison of Its Function with Synthetic Human Hepcidin-25. Iran J Pharm Res. 2011;10(3):559-568. View Source
• [4] Ilyin G, Courselaud B, Troadec MB, et al. Comparative analysis of mouse hepcidin 1 and 2 genes: evidence for different patterns of expression and co-inducibility during iron overload. FEBS Lett. 2003;542(1-3):22-26. View Source